Cas no 1805381-94-5 (3-Chloro-5-cyano-4-(difluoromethyl)-2-methoxypyridine)

• Product Name: 3-Chloro-5-cyano-4-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805381-94-5
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4868228
• Update Time: 2025-10-13

3-Chloro-5-cyano-4-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyano-4-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H5ClF2N2O/c1-14-8-6(9)5(7(10)11)4(2-12)3-13-8/h3,7H,1H3
• InChI Key： RYLKGYOPZIBTSS-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C#N)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Chloro-5-cyano-4-(difluoromethyl)-2-methoxypyridine

Comprehensive Analysis of 3-Chloro-5-cyano-4-(difluoromethyl)-2-methoxypyridine (CAS No. 1805381-94-5)

3-Chloro-5-cyano-4-(difluoromethyl)-2-methoxypyridine (CAS No. 1805381-94-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, cyano, difluoromethyl, and methoxy functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing compounds with applications in drug discovery and crop protection.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 3-Chloro-5-cyano-4-(difluoromethyl)-2-methoxypyridine as a key building block for designing small-molecule inhibitors targeting enzymes and receptors. The presence of the difluoromethyl group is crucial, as it often improves the compound's lipophilicity and binding affinity, making it a hotspot in medicinal chemistry.

The synthesis of CAS No. 1805381-94-5 involves multi-step organic reactions, including halogenation, cyanation, and fluorination. Its purity and stability are critical for downstream applications, prompting rigorous quality control measures. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its consistency, addressing the growing industry focus on high-purity intermediates.

From an environmental perspective, the agrochemical sector is exploring 3-Chloro-5-cyano-4-(difluoromethyl)-2-methoxypyridine for developing next-generation pesticides with lower ecological impact. Its structural motifs align with the trend toward sustainable chemistry, reducing non-target toxicity while maintaining efficacy. This aligns with global initiatives like the European Green Deal, which emphasizes safer alternatives in crop protection.

In the pharmaceutical realm, this compound is being investigated for its role in kinase inhibition, a hot topic in cancer research and autoimmune disease therapeutics. Its electron-withdrawing groups enhance interactions with biological targets, a feature highly sought after in drug design. Notably, its potential applications in central nervous system (CNS) drugs are under scrutiny, given the rising prevalence of neurodegenerative disorders.

Market trends indicate a growing interest in custom synthesis and contract research for compounds like CAS No. 1805381-94-5, driven by the outsourcing strategies of biotech firms. Online searches for pyridine derivatives suppliers and fluorinated building blocks reflect this demand, highlighting its commercial relevance. Regulatory compliance, such as REACH and FDA guidelines, further underscores the need for reliable sourcing.

In conclusion, 3-Chloro-5-cyano-4-(difluoromethyl)-2-methoxypyridine represents a cutting-edge intersection of chemistry and life sciences. Its multifaceted applications, from precision agriculture to targeted therapy, position it as a compound of enduring scientific and industrial value. As research advances, its role in addressing global health and sustainability challenges will likely expand, making it a focal point for innovation.